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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of Xanthiazone, a thiazinedione

compound of interest for research and development in various scientific fields. This document

outlines potential suppliers, key chemical and physical properties, and insights into its

biological activities, offering a valuable resource for researchers, scientists, and drug

development professionals.

Sourcing and Procurement of Research-Grade
Xanthiazone
Xanthiazone (CAS No. 212701-97-8) is available for research purposes from a number of

specialized chemical suppliers. Researchers should inquire with these vendors for current

pricing, availability, and detailed certificates of analysis.
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Supplier Purity
Available
Quantities

Price (USD) Notes

NatureStandard HPLC ≥98% 5mg $3,980.00
As of recent

data.

MedchemExpres

s
Not specified Inquire Inquire

States "For

research use

only. We do not

sell to patients."

[1]

DC Chemicals Not specified 100mg, 250mg Inquire
Provides Safety

Data Sheet.

ChemicalBook Varies Varies Varies
Lists multiple

suppliers.

Physicochemical Properties of Xanthiazone
A thorough understanding of Xanthiazone's properties is crucial for its effective use in

experimental settings.

Property Value Source

Molecular Formula C₁₁H₁₃NO₃S PubChem[2]

Molecular Weight 239.29 g/mol PubChem[2]

CAS Number 212701-97-8
NatureStandard, DC

Chemicals[3]

Appearance Solid (form may vary) General

Storage (Powder) -20°C DC Chemicals[1]

Storage (in Solvent) -80°C DC Chemicals[1]
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Biological Activity and Potential Research
Applications
Xanthiazone was first isolated from the fruits of Xanthium strumarium by Ma et al. in 1998. As

a member of the thiazinedione class, it shares a structural motif with compounds known for a

range of biological activities. While specific research on Xanthiazone is limited, the broader

families of compounds it belongs to—xanthine derivatives and thiazolidinediones—are well-

studied.

Antifungal Activity: Initial reports suggest that Xanthiazone exhibits anti-fungal properties. This

warrants further investigation to determine its spectrum of activity and potential as a lead

compound for novel antifungal agents.

Potential Mechanisms of Action (Inferred from Related Compounds): Derivatives of xanthine

and thiazolidinedione are known to interact with several key signaling pathways. Researchers

investigating Xanthiazone may consider exploring the following potential mechanisms:

Phosphodiesterase (PDE) Inhibition: Xanthine derivatives are classic inhibitors of PDEs,

leading to increased intracellular levels of cyclic adenosine monophosphate (cAMP) and

cyclic guanosine monophosphate (cGMP). This can impact a wide array of cellular

processes, including inflammation and smooth muscle relaxation.

Adenosine Receptor Antagonism: Many xanthines act as antagonists at adenosine

receptors, which can modulate neurotransmission and inflammation.

Antioxidant Effects: Some thiazolidinone derivatives have demonstrated antioxidant

properties, which could be relevant in disease models involving oxidative stress.

Experimental Protocols
Due to the limited number of published studies specifically utilizing Xanthiazone, detailed

experimental protocols are not readily available. Researchers should develop study-specific

protocols based on the physicochemical properties outlined above and methodologies used for

similar compounds. The original isolation of Xanthiazone was reported in Phytochemistry,

1998, volume 48, issue 6, on pages 1083-1085. This publication may provide foundational

information for handling and characterization.
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General Handling and Storage Recommendations: Based on supplier safety data sheets, the

following precautions are advised:

Handling: Avoid inhalation, and contact with eyes and skin. Use in a well-ventilated area[1].

Personal Protective Equipment: Wear safety goggles, protective gloves, and impervious

clothing[1].

Storage: Store the powdered form at -20°C and solutions in solvent at -80°C to ensure

stability[1].

Key Signaling Pathways and Experimental
Workflows (Hypothetical)
To facilitate future research, the following diagrams illustrate hypothetical signaling pathways

that Xanthiazone might influence, based on the activities of related compounds, and a general

experimental workflow for investigating its biological effects.

General Experimental Workflow for Xanthiazone
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Caption: A generalized workflow for the research and development of Xanthiazone.
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Hypothetical Signaling Pathways for Xanthiazone
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Caption: Potential signaling pathways influenced by Xanthiazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Xanthiazone: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/367952191_A_New_Thiazinedione_Glycoside_From_the_Fruits_of_Xanthium_strumarium_L
https://www.ijrpc.com/files/15-426.pdf
https://pubmed.ncbi.nlm.nih.gov/16556487/
https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-research-purposes
https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-research-purposes
https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-research-purposes
https://www.benchchem.com/product/b150639#where-to-purchase-xanthiazone-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

